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Compound of Interest

Compound Name:
3-Chloroisoxazole-5-carboxylic

acid

CAS No.: 20724-56-5

Cat. No.: B1265908

Get Quote

CAS Registry Number: 20724-56-5 Formula: C₄H₂ClNO₃ Molecular Weight: 147.52 g/mol [1]

Executive Summary
3-Chloroisoxazole-5-carboxylic acid is a bifunctional heterocyclic building block

characterized by a reactive electrophilic handle at the C3 position and a carboxylic acid at the

C5 position. Historically identified as a metabolic modulator affecting lipid and carbohydrate

metabolism (Gerritsen et al., 1969), it has evolved into a high-value scaffold for drug discovery.

Its structural utility lies in its ability to serve as a bioisostere for ortho-substituted benzoic acids

and as a core template for glutamate receptor ligands (e.g., AMPA/kainate receptor agonists)

and kinase inhibitors.

This guide outlines the validated synthetic pathways, reactivity profiles, and experimental

protocols required to utilize this molecule in high-integrity research environments.

Chemical Profile & Structural Logic
The isoxazole ring is an aromatic system with significant electron-withdrawing character.
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C5-Carboxylic Acid: Exhibits typical carboxylic acid acidity (

), lower than benzoic acid due to the electron-withdrawing nature of the isoxazole ring and
the chlorine substituent. It is readily amenable to amide coupling and esterification.

C3-Chlorine: This position is activated for nucleophilic aromatic substitution (

) and transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura), albeit less reactive
than typical aryl chlorides. The 3-chloro group also imparts lipophilicity and metabolic stability
compared to the unsubstituted analog.

Physicochemical Properties Table
Property Value/Description

Appearance White to off-white crystalline solid

Melting Point 168–172 °C (Decomposes)

Solubility
Soluble in DMSO, MeOH, DMF; sparingly

soluble in water

Acidity (

)
~3.8 (Predicted)

Storage Inert atmosphere, 2–8°C (Hygroscopic)

Synthetic Architecture
The most robust route to 3-chloroisoxazole-5-carboxylic acid is the [3+2] Cycloaddition of a

nitrile oxide precursor with a propiolic acid derivative. This method is preferred over the

Sandmeyer reaction of 3-aminoisoxazoles due to higher regioselectivity and safety profiles.

Pathway Diagram (DOT)
The following diagram illustrates the core synthetic logic:
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Figure 1: Synthesis of 3-Chloroisoxazole-5-carboxylic acid via [3+2] cycloaddition.

Experimental Protocols
Protocol A: Synthesis of Methyl 3-chloroisoxazole-5-
carboxylate
Rationale: The ester is synthesized first to ensure solubility and purification ease before

hydrolysis. The reaction utilizes in situ generation of the nitrile oxide from

dichloroformaldoxime.

Materials:

Dichloroformaldoxime (Caution: Skin irritant)

Methyl propiolate

Triethylamine (

)

Toluene or Dichloromethane (DCM)

Procedure:

Preparation: In a flame-dried round-bottom flask, dissolve dichloroformaldoxime (1.0 equiv)

and methyl propiolate (1.1 equiv) in anhydrous toluene (0.5 M concentration).

Cycloaddition: Cool the solution to 0°C. Add
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(1.1 equiv) dropwise over 30 minutes. The base eliminates HCl to generate the reactive
chloro-nitrile oxide species, which immediately undergoes [3+2] cycloaddition with the
alkyne.

Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor by

TLC (Hexane/EtOAc).

Workup: Quench with water. Extract with EtOAc (

). Wash combined organics with brine, dry over

, and concentrate.

Purification: Purify via silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes) to

yield the methyl ester.

Protocol B: Hydrolysis to the Free Acid
Rationale: Lithium hydroxide is selected for mild hydrolysis to prevent decarboxylation or ring

opening.

Procedure:

Dissolve Methyl 3-chloroisoxazole-5-carboxylate in a THF/Water (3:1) mixture.

Add LiOH monohydrate (2.0 equiv). Stir at room temperature for 4 hours.

Acidification: Concentrate THF under reduced pressure. Acidify the aqueous residue to pH

2–3 using 1N HCl.

Isolation: The product typically precipitates as a white solid. Filter, wash with cold water, and

dry under vacuum. Recrystallize from Ethanol/Water if necessary.

Reactivity & Derivatization Guide
This scaffold offers two orthogonal vectors for diversification: the carboxylic acid (C5) and the

chloro-substituent (C3).

Functionalization Map (DOT)
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Figure 2: Divergent synthesis pathways from the core scaffold.

Key Reaction: Suzuki-Miyaura Coupling at C3
The 3-chloro group is less reactive than a 3-bromo or 3-iodo analog but can be coupled using

active catalytic systems.

Catalyst:

or

.

Conditions: Aryl boronic acid (1.5 equiv),

(2M aq), Dioxane,

.

Note: If the carboxylic acid interferes with the catalyst, convert to the ester or amide before

the Suzuki coupling.

Biological Applications & Safety
Biological Context[2]

Metabolic Modulation: Early studies (Gerritsen et al., 1969) demonstrated that 3-
chloroisoxazole-5-carboxylic acid inhibits free fatty acid mobilization and lowers blood

glucose in experimental models, likely via inhibition of lipolysis.
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Neuropharmacology: Isoxazole-5-carboxylic acids are structural mimics of glutamate. The 3-

chloro substituent modulates the electronic profile, potentially enhancing binding affinity to

AMPA or Kainate receptors compared to the natural ligand.

Safety (EHS)
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation

(H335).

Handling: Use a fume hood. Avoid dust generation. The intermediate nitrile oxides are

potentially explosive if isolated; always generate in situ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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